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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)biguanide-d4

Hydrochloride

CAS No.: 1794816-89-9

Cat. No.: B589804 Get Quote

Executive Summary & Scientific Context
1-(4-Chlorophenyl)biguanide-d4 Hydrochloride is a high-value stable isotope-labeled

internal standard, primarily used in the quantification of chlorhexidine and proguanil metabolites

via LC-MS/MS.

While the chemical toxicity profile mirrors its non-labeled parent (an irritant), the operational risk

is twofold:

Biological: The compound is a potent skin, eye, and respiratory irritant.

Analytical: As a hygroscopic hydrochloride salt, improper handling compromises the

stoichiometry of the standard, leading to mass shift errors in quantitative analysis.

This guide moves beyond generic MSDS advice, integrating safety with the precision required

for handling milligram-level deuterated standards.

Hazard Identification & Risk Assessment
The hydrochloride salt form increases water solubility but also hygroscopicity. The primary

route of exposure during the weighing phase is inhalation of fine dust; during the solution
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phase, it is dermal absorption via solvent vehicles.

Hazard Class H-Code Description
Operational
implication

Skin Irritant H315
Causes skin irritation.

[1][2][3]

Direct contact with

powder causes

dermatitis.

Eye Irritant H319
Causes serious eye

irritation.[2][3][4]

Micro-particles can

cause corneal

abrasion and chemical

burns.

STOT-SE H335
May cause respiratory

irritation.[2][3][4]

Dust inhalation

triggers mucosal

inflammation.

Physical N/A Hygroscopic.[4]

Absorbs atmospheric

moisture, altering

effective mass.

Personal Protective Equipment (PPE) Matrix
Effective PPE must address the compound's physical state changes. A "one-glove-fits-all"

approach is insufficient when organic solvents (e.g., Methanol, DMSO) are introduced.
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PPE Category Specification Scientific Rationale

Respiratory
Fume Hood (Class II) or

N95/P100 Mask

The primary vector is airborne

dust during weighing. If a hood

is unavailable, N95 is the

minimum requirement to block

particulate inhalation.

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses with side

shields are insufficient for

powders that can drift around

frames. Goggles seal the

ocular cavity.

Hand (Solid) Nitrile (4 mil / 0.1 mm)

Sufficient for dry powder

handling. Provides tactile

sensitivity for micro-spatula

manipulation.

Hand (Solution)
Double-Glove or Extended

Cuff Nitrile

Once dissolved (e.g., in

Methanol), the solvent acts as

a carrier, increasing skin

permeation rates. Double

gloving creates a breakthrough

buffer.

Body Lab Coat (Cotton/Poly blend)

Must be buttoned to the neck.

Synthetic fibers (100%

polyester) should be avoided if

using flammable solvents due

to static discharge risks.

Operational Protocol: The "Self-Validating" Workflow
This protocol is designed as a self-validating system. You cannot proceed to the next step

without verifying the integrity of the previous one.

Phase 1: Preparation & Equilibration
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The "Thermal Shock" Check: This compound is stored at -20°C. Do not open the vial

immediately.

Action: Remove vial from freezer and place in a desiccator for 30 minutes.

Validation: Touch the vial. If condensation forms on the outside, it is not ready. Opening it

now will trap moisture inside, degrading the d4-label integrity over time.

Phase 2: Weighing (The Critical Control Point)
Static Control: Deuterated salts are often "fluffy" and static-prone.

Action: Use an anti-static gun or polonium strip near the balance.

Validation: If powder "jumps" from the spatula, stop. Increase humidity locally or use an

ionizer.

Containment: Perform weighing inside a chemical fume hood. If the balance is sensitive to

draft, use a powder safety enclosure or turn the hood sash to the lowest operational height.

Phase 3: Solvation & Transfer
Solvent Choice: Typically dissolved in Methanol (MeOH) or DMSO.

The "Solvent Vector" Risk:

Action: Add solvent slowly down the side of the vial/flask to prevent aerosolization of the

powder.

Validation: Visually inspect for "fish-eyes" or undissolved clumps before transferring.

Visualized Workflow (Logic Diagram)
The following diagram illustrates the decision logic and safety gates for handling the material.
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Figure 1: Operational workflow for handling 1-(4-Chlorophenyl)biguanide-d4 HCl, emphasizing

moisture control and safety checkpoints.

Disposal & Decontamination[5][6][7][8]
Decontamination of Work Area:

Dry Clean First: If powder is spilled, do not wet immediately (this spreads the chemical). Use

a chemically resistant HEPA vacuum or dry wipe (Kimwipe) to lift the bulk solid.

Wet Clean Second: Wipe the area with a 10% soap/water solution, followed by a methanol

rinse to pick up residues.

Waste Disposal:

Solid Waste: Contaminated gloves, weigh boats, and wipes must be disposed of as

Hazardous Solid Waste.[5]

Liquid Waste: Solutions containing this compound must be segregated into the Halogenated

Organic Solvent waste stream. Do not pour down the drain; biguanides can be toxic to

aquatic life and disrupt water treatment bacteria.

Emergency Response
Eye Contact: Immediately flush with water for 15 minutes. Hold eyelids open. The

hydrochloride salt is acidic and will cause stinging.

Skin Contact: Wash with soap and water.[1][6] Do not use ethanol/methanol to wash skin, as

this may increase absorption.

Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (indicative of

respiratory sensitization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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